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Technical Guide: Unraveling "Antifungal Agent 71"
Introduction

The designation "Antifungal Agent 71" is not uniquely assigned to a single compound in

publicly available scientific literature. However, this identifier can be associated with several

distinct and important antifungal agents through either nomenclature or chemical formula. This

technical guide provides an in-depth overview of three such compounds: YC-071, a potent

azole antifungal; Micafungin, an echinocandin with 71 hydrogen atoms in its molecular formula;

and Amphotericin B, a polyene antifungal whose deoxycholate salt contains 71 carbon atoms.

This document is intended for researchers, scientists, and drug development professionals,

offering a detailed examination of the chemical structure, properties, and experimental data for

each of these agents.

YC-071: A Novel Azole Antifungal
YC-071 is a potent, orally active triazole antifungal agent that has been developed for the

treatment of systemic fungal infections. Its chemical structure is designed to effectively inhibit

fungal lanosterol 14α-demethylase, a key enzyme in the ergosterol biosynthesis pathway.

Chemical Structure and Properties
The chemical structure of YC-071 is characterized by a central propan-2-ol backbone

substituted with two triazole moieties and a fluorinated phenyl group.
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Table 1: Physicochemical Properties of YC-071

Property Value Reference

Molecular Formula C₁₇H₁₅F₂N₇O [1]

Molecular Weight 387.35 g/mol [1]

Appearance White to off-white powder [1]

Solubility
Soluble in organic solvents

such as methanol and DMSO
[1]

Mechanism of Action
Like other azole antifungals, YC-071 exerts its effect by inhibiting the fungal cytochrome P450

enzyme, lanosterol 14α-demethylase (encoded by the ERG11 gene).[2] This enzyme is crucial

for the conversion of lanosterol to ergosterol, an essential component of the fungal cell

membrane.[2] Inhibition of this enzyme leads to the depletion of ergosterol and the

accumulation of toxic 14α-methylated sterols, which disrupts membrane integrity and function,

ultimately leading to the inhibition of fungal growth.[2]
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Caption: Mechanism of action of YC-071.

Synthesis
An improved laboratory synthesis of YC-071 has been developed to facilitate preclinical

studies.[1] The synthesis is based on a ring-opening reaction of an epoxide.[1]
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Improved Synthesis of YC-071
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Caption: Simplified workflow for the improved synthesis of YC-071.

Experimental Data
Quantitative data on the antifungal activity of YC-071 is crucial for its evaluation as a

therapeutic agent.

Table 2: In Vitro Antifungal Activity of YC-071
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Organism MIC (µg/mL) Reference

Candida albicans
Data not available in provided

search results

Aspergillus fumigatus
Data not available in provided

search results

Cryptococcus neoformans
Data not available in provided

search results

Note: Specific MIC values were not available in the provided search results. Further literature

review is required to populate this table.

Micafungin: An Echinocandin Antifungal
Micafungin is a semisynthetic lipopeptide antifungal drug belonging to the echinocandin class.

[3] It is used for the treatment of various fungal infections, particularly those caused by Candida

species.[3] Its molecular formula is C₅₆H₇₁N₉O₂₃S.[3]

Chemical Structure and Properties
Micafungin is a large cyclic hexapeptide with a complex aromatic side chain.[4]

Table 3: Physicochemical Properties of Micafungin

Property Value Reference

Molecular Formula C₅₆H₇₁N₉O₂₃S [3]

Molecular Weight 1270.3 g/mol [3]

Appearance White powder [3]

Solubility Soluble in water [3]

Mechanism of Action
Micafungin acts by non-competitively inhibiting the enzyme 1,3-β-D-glucan synthase, which is

essential for the synthesis of 1,3-β-D-glucan, a major component of the fungal cell wall.[3][4]
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This disruption of cell wall synthesis leads to osmotic instability and cell death.[4]
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Caption: Mechanism of action of Micafungin.

Experimental Data
Micafungin has demonstrated potent activity against a range of fungal pathogens. Interestingly,

it has also been identified as an inhibitor of Enterovirus 71 (EV71).[4][5]

Table 4: In Vitro Activity of Micafungin
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Activity IC₅₀ (µM) Organism/System Reference

Antiviral (EV71) ~5 EV71 replicon in cells [5]

Note: While primarily an antifungal, the provided search results highlighted its antiviral activity.

Specific antifungal MIC values were not detailed in the provided snippets but are generally low

for susceptible Candida species.

Experimental Protocols
Screening for Anti-EV71 Compounds: A screen of 968 FDA-approved drugs was conducted

using an EV71 subgenomic replicon system to identify inhibitors of viral replication.[5] Primary

hits were then evaluated for their antiviral activities in EV71-infected cells.[5]
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Caption: Workflow for the identification of Micafungin as an anti-EV71 agent.

Amphotericin B: A Polyene Antifungal
Amphotericin B is a polyene macrolide antibiotic and one of the oldest and broadest-spectrum

antifungal agents.[6] It is often used for severe systemic fungal infections.[6] The deoxycholate

salt formulation has a molecular formula of C₇₁H₁₁₂NNaO₂₁.[7]

Chemical Structure and Properties
Amphotericin B is a large amphipathic molecule with a macrolide ring containing a series of

conjugated double bonds.

Table 5: Physicochemical Properties of Amphotericin B Deoxycholate

Property Value Reference

Molecular Formula C₇₁H₁₁₂NNaO₂₁ [7]

Molecular Weight 1362.6 g/mol [7]

Appearance Yellow to orange powder [8]

Solubility Poorly soluble in water [8]

Mechanism of Action
Amphotericin B's primary mechanism of action involves binding to ergosterol in the fungal cell

membrane.[8] This binding leads to the formation of pores or channels that disrupt the

membrane's integrity, causing leakage of intracellular ions and macromolecules, ultimately

leading to cell death.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7954977/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7954977/
https://pubchem.ncbi.nlm.nih.gov/compound/amphotericin%20B-deoxycholate
https://pubchem.ncbi.nlm.nih.gov/compound/amphotericin%20B-deoxycholate
https://pubchem.ncbi.nlm.nih.gov/compound/amphotericin%20B-deoxycholate
https://en.wikipedia.org/wiki/Amphotericin_B
https://en.wikipedia.org/wiki/Amphotericin_B
https://en.wikipedia.org/wiki/Amphotericin_B
https://en.wikipedia.org/wiki/Amphotericin_B
https://www.ncbi.nlm.nih.gov/books/NBK8263/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amphotericin B

Ergosterol

Binds to

Fungal Cell Membrane

in

Pore/Channel Formation

Leads to

Leakage of Ions (K⁺, Na⁺)

Fungal Cell Death

Click to download full resolution via product page

Caption: Mechanism of action of Amphotericin B.

Experimental Data
Amphotericin B has a broad spectrum of activity against many fungal pathogens.

Table 6: In Vitro Antifungal Activity of Amphotericin B
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Organism MIC Range (µg/mL) Reference

Candida species
Data not available in provided

search results

Aspergillus species
Data not available in provided

search results

Cryptococcus neoformans
Data not available in provided

search results

Note: While known to be potent, specific MIC ranges were not detailed in the provided search

results. These values can vary significantly depending on the specific species and isolate.

Experimental Protocols
In Vitro Susceptibility Testing: Standardized methods from the Clinical and Laboratory

Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing

(EUCAST) are used to determine the minimum inhibitory concentration (MIC) of antifungal

agents like Amphotericin B against fungal isolates.[2] These protocols typically involve

microbroth dilution assays where the lowest concentration of the drug that inhibits visible

growth of the fungus is determined.[2]
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Caption: Generalized workflow for Minimum Inhibitory Concentration (MIC) testing.

Conclusion

While there is no single "Antifungal Agent 71," the designation can be linked to several

important antifungal compounds. YC-071 represents a promising next-generation azole.

Micafungin is a vital echinocandin with a unique mechanism of action. Amphotericin B remains

a cornerstone of antifungal therapy for severe infections. This guide has provided a detailed

technical overview of these three agents, summarizing their chemical structures, properties,

mechanisms of action, and available experimental data to aid researchers and clinicians in the

field of mycology and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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